Cas no 317-79-3 (2-Bromo-1-fluoronaphthalene)

2-Bromo-1-fluoronaphthalene is a halogenated naphthalene derivative with the molecular formula C₁₀H₆BrF. This compound is characterized by the presence of bromine and fluorine substituents at the 2- and 1-positions of the naphthalene ring, respectively, which enhance its reactivity in cross-coupling and nucleophilic substitution reactions. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The electron-withdrawing effects of the halogens contribute to its utility in metal-catalyzed transformations, such as Suzuki or Buchwald-Hartwig couplings. Its stable crystalline form and well-defined reactivity profile make it a reliable building block for complex molecular architectures.
2-Bromo-1-fluoronaphthalene structure
2-Bromo-1-fluoronaphthalene structure
Product Name:2-Bromo-1-fluoronaphthalene
CAS No:317-79-3
MF:C10H6BrF
MW:225.057045459747
MDL:MFCD09864690
CID:36812
PubChem ID:44717716
Update Time:2025-06-22

2-Bromo-1-fluoronaphthalene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-fluoronaphthalene
    • 1-Fluor-2-bromnaphthalin
    • 2-Brom-1-fluor-naphthalin
    • 2-Bromo-1-fluoro-naphthalene
    • Naphthalene,2-bromo-1-fluoro
    • J-508177
    • SY128125
    • AC-2362
    • MFCD09864690
    • EN300-84603
    • 317-79-3
    • A820985
    • CS-0217783
    • AKOS022172027
    • Naphthalene, 2-bromo-1-fluoro-
    • AS-40912
    • DTXSID60660306
    • FT-0646119
    • SCHEMBL1248560
    • DB-068521
    • 1-Fluoro2-bromonaphthalene
    • MDL: MFCD09864690
    • Inchi: 1S/C10H6BrF/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-6H
    • InChI Key: WPNSUUQOEPQDOI-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C2C=CC=CC2=C1F

Computed Properties

  • Exact Mass: 223.96400
  • Monoisotopic Mass: 223.964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 4

Experimental Properties

  • Density: 1.563
  • Boiling Point: 282.8ºC at 760 mmHg
  • Flash Point: 128.4ºC
  • Refractive Index: 1.638
  • PSA: 0.00000
  • LogP: 3.74140
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Bromo-1-fluoronaphthalene Security Information

2-Bromo-1-fluoronaphthalene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Bromo-1-fluoronaphthalene Pricemore >>

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Additional information on 2-Bromo-1-fluoronaphthalene

Introduction to 2-Bromo-1-fluoronaphthalene (CAS No. 317-79-3)

2-Bromo-1-fluoronaphthalene, with the chemical formula C10H5BrF, is a fluorinated naphthalene derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number CAS No. 317-79-3, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features, combining a bromine substituent at the 2-position and a fluorine atom at the 1-position of the naphthalene core, make it a valuable building block for further functionalization.

The importance of 2-Bromo-1-fluoronaphthalene lies in its ability to undergo a wide range of chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed reactions. These properties have made it a preferred choice for researchers aiming to develop novel therapeutic agents. In recent years, the compound has been extensively studied for its potential applications in medicinal chemistry and materials science.

One of the most notable applications of 2-Bromo-1-fluoronaphthalene is in the synthesis of fluorinated heterocycles, which are known for their enhanced metabolic stability and improved pharmacokinetic profiles. These heterocycles have shown promise in the development of drugs targeting various diseases, including cancer and infectious disorders. The bromine atom at the 2-position provides a convenient handle for further modifications via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In addition to its role in drug discovery, 2-Bromo-1-fluoronaphthalene has been utilized in the preparation of advanced materials, particularly organic semiconductors and liquid crystals. The presence of both bromine and fluorine substituents allows for fine-tuning of electronic properties, making this compound an excellent candidate for designing next-generation electronic devices. Recent studies have demonstrated its effectiveness in creating high-performance organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 2-Bromo-1-fluoronaphthalene typically involves the bromination of 1-fluronaphthalene using brominating agents such as N-bromosuccinimide (NBS). This reaction is highly regioselective, ensuring the introduction of the bromine atom at the desired position. The use of catalytic systems has further optimized this process, improving yield and purity. Advances in green chemistry have also led to the development of more environmentally friendly synthetic routes, reducing waste and minimizing hazardous byproducts.

The pharmacological potential of derivatives of 2-Bromo-1-fluoronaphthalene has been explored through numerous preclinical studies. Researchers have synthesized various analogs and evaluated their biological activity using in vitro and in vivo models. Some notable findings include its role as an inhibitor of certain kinases involved in cancer progression and as a modulator of immune responses. These studies highlight the compound's versatility and its potential as a lead compound for drug development.

The structural features of 2-Bromo-1-fluoronaphthalene, particularly the electron-withdrawing effect of fluorine and the electron-donating effect of bromine, influence its reactivity and interaction with biological targets. This balance allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and binding affinity. Computational methods, including molecular modeling and quantum chemistry calculations, have been employed to understand these interactions at a molecular level.

In conclusion, 2-Bromo-1-fluoronaphthalene (CAS No. 317-79-3) is a multifaceted compound with significant applications in both pharmaceuticals and materials science. Its unique structural attributes enable diverse chemical modifications, making it an indispensable tool for synthetic chemists. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing scientific discovery and technological innovation.

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